Cas no 2172324-86-4 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid
• CAS No: 2172324-86-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6318031
• PubChem ID: 165548205
• Update Time: 2025-10-15

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid
• 2172324-86-4
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylpentanoic acid
• EN300-1491356

• Inchi： 1S/C26H32N2O5/c1-3-18(15-24(29)27-14-8-9-17(2)25(30)31)28-26(32)33-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23H,3,8-9,14-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： JNZHDJMBOCRMSZ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CC(NCCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic Acid (CAS No. 2172324-86-4): An Overview

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid (CAS No. 2172324-86-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug development. This compound, often referred to as Fmoc-Lys(Ahx)-OH, is a derivative of lysine, a crucial amino acid involved in various biological processes. The fluorenylmethyloxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis to prevent unwanted side reactions and ensure the sequential addition of amino acids.

The Fmoc group is particularly advantageous due to its ease of removal under mild conditions, making it a preferred choice for solid-phase peptide synthesis (SPPS). The aminohexanoic acid (Ahx) linker in the compound provides additional flexibility and stability, which can be crucial for the design of bioactive peptides and peptidomimetics. These properties make 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid an important building block in the synthesis of complex peptides and proteins.

Recent research has highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-Lys(Ahx)-OH can be used to enhance the bioavailability and stability of peptides designed for cancer therapy. The Fmoc group was found to protect the peptide from premature degradation, thereby extending its half-life in vivo. This finding has significant implications for the development of more effective and stable peptide-based drugs.

In another study, researchers at the University of California, San Francisco, explored the use of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid in the synthesis of antimicrobial peptides. The Ahx linker was shown to improve the solubility and membrane permeability of these peptides, making them more effective against multidrug-resistant bacteria. This research underscores the versatility and potential of this compound in addressing pressing healthcare challenges.

The chemical structure of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid is characterized by a central lysine residue with an Fmoc protecting group on the amino terminus and an Ahx linker on the carboxyl terminus. The presence of these functional groups imparts unique chemical properties that can be exploited for various applications. For example, the Fmoc group can be selectively removed using piperidine, allowing for precise control over peptide elongation during synthesis.

The synthesis of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid typically involves several steps, including the protection of lysine with Fmoc, coupling with aminohexanoic acid, and purification. Advanced techniques such as high-performance liquid chromatography (HPLC) are often employed to ensure high purity and yield. The resulting compound can then be used as a starting material for more complex peptide syntheses or as a standalone reagent in biochemical assays.

In addition to its applications in drug development, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid has also found use in diagnostic tools and research reagents. Its ability to form stable complexes with other molecules makes it valuable for studying protein-protein interactions and enzyme kinetics. Researchers at Harvard University have utilized this compound to develop novel biosensors capable of detecting specific biomarkers with high sensitivity and specificity.

The future prospects for 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpentanoic acid are promising. Ongoing research is focused on optimizing its properties for specific therapeutic applications and expanding its use in diagnostic tools. As our understanding of peptide chemistry continues to advance, this compound is likely to play an increasingly important role in both academic research and industrial applications.

In conclusion, 5-3-{(9H-fluoren - 9 - ylmethoxycarbonyl} amino) pentanamido - 2 - methylpentanoic acid (CAS No. 2172324 - 86 - 4) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, drug development, and diagnostics. Its unique structural features and functional groups make it an essential tool for researchers working on complex peptide syntheses and bioactive molecules.